p-Methoxybenzyl carbazate
Overview
Description
P-Methoxybenzyl carbazate is a chemical compound with the linear formula C9H12N2O3 . It is used in the synthesis of other chemical compounds and has a molecular weight of 196.20 .
Synthesis Analysis
The direct synthesis of p-methoxybenzyl carbazate can be achieved using p-methoxybenzyl chloroformate as a reagent .Molecular Structure Analysis
The molecular structure of p-Methoxybenzyl carbazate is represented by the SMILES stringCOc1ccc(COC(=O)NN)cc1 . This indicates that the molecule consists of a methoxybenzyl group attached to a carbazate group. Chemical Reactions Analysis
P-Methoxybenzyl carbazate can undergo various chemical reactions. For instance, it can be used to synthesize 5,10-diiminoporphodimethene (a dearomatized porphyrinoid) and N-(2,4-dihydroxythiobenzoyl)-4-methoxybenzyl carbazate .Physical And Chemical Properties Analysis
P-Methoxybenzyl carbazate has a melting point of 75-78°C . It is a solid substance at room temperature.Scientific Research Applications
Synthesis of Dearomatized Porphyrinoids
4-Methoxybenzyl carbazate: is utilized in the synthesis of 5,10-diiminoporphodimethene , a type of dearomatized porphyrinoid . Porphyrinoids are significant due to their role in biological systems and their application in materials science. The dearomatized versions offer unique electronic and structural properties that make them suitable for use in catalysis and as sensors.
Fungistatic Agents Against Phytopathogenic Fungi
This compound has been used to create derivatives that exhibit fungistatic activity against phytopathogenic fungi . These applications are crucial in agriculture for the development of new fungicides that can protect crops from fungal pathogens, thereby enhancing food security.
N-Protection in Peptide Synthesis
4-Methoxybenzyl carbazate: serves as a starting material for the azide used to introduce the pMZ-amino protection . This protection strategy is important in peptide synthesis, where it protects the amino group during the coupling of amino acids, which is a fundamental step in the production of peptides and proteins.
Selective Ytterbium(III) Ion Sensing
The compound has been employed as an ion carrier in the construction of a polyvinyl chloride membrane sensor for Yb3+ ions . Such sensors are valuable in analytical chemistry for the detection and quantification of specific ions, which has implications in environmental monitoring and industrial processes.
Synthesis of N-(2,4-Dihydroxythiobenzoyl)-4-Methoxybenzyl Carbazate
Another application involves the synthesis of N-(2,4-dihydroxythiobenzoyl)-4-methoxybenzyl carbazate . While the specific uses of this derivative are not detailed in the search results, compounds with dihydroxythiobenzoyl groups are often explored for their potential biological activity.
Lastly, 4-Methoxybenzyl carbazate is used for introducing pMZ-amino protection in a way that can be removed under mild hydrolytic conditions . This feature is particularly useful in synthetic chemistry where protecting groups need to be removed without disturbing other sensitive functional groups in the molecule.
Safety and Hazards
Mechanism of Action
Target of Action
4-Methoxybenzyl carbazate, also known as p-Methoxybenzyl carbazate, is a chemical compound with the empirical formula C9H12N2O3 It is used as a starting material for the azide used to introduce the pmz-amino protection .
Mode of Action
The mode of action of 4-Methoxybenzyl carbazate involves its application in the derived azide in N-protection . It is used as a starting material for the azide used to introduce the pMZ-amino protection . This protection is removable under mild hydrolytic conditions .
Biochemical Pathways
It is known to be used in the synthesis of 5,10-diiminoporphodimethene (a dearomatized porphyrinoid) and n-(2,4-dihydroxythiobenzoyl)-4-methoxybenzyl carbazate .
Pharmacokinetics
It is noted that the compound is insoluble in water , which may impact its bioavailability.
Result of Action
Its role in introducing the pmz-amino protection, which is removable under mild hydrolytic conditions, suggests it plays a part in the modification of other compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Methoxybenzyl carbazate. For instance, it should be stored away from oxidizing agents and in a cool, dry, and well-ventilated condition . These precautions help maintain the stability of the compound and ensure its efficacy.
properties
IUPAC Name |
(4-methoxyphenyl)methyl N-aminocarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-13-8-4-2-7(3-5-8)6-14-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBMMHKEAGEILO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10172308 |
Source
|
| Record name | p-Methoxybenzyl carbazate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10172308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxybenzyl carbazate | |
CAS RN |
18912-37-3 |
Source
|
| Record name | 4-Methoxybenzyl carbazate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18912-37-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | p-Methoxybenzyl carbazate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018912373 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | p-Methoxybenzyl carbazate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10172308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-methoxybenzyl carbazate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.770 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of p-Methoxybenzyl carbazate in the context of the research article?
A1: The research article [] describes a novel method for synthesizing p-Methoxybenzyloxycarbonyl amino acids, which are valuable intermediates in peptide synthesis. p-Methoxybenzyl carbazate serves as a key precursor in this synthesis. The article highlights the efficiency of directly synthesizing p-Methoxybenzyl carbazate using p-Methoxybenzyl chloroformate and hydrazine hydrate. This approach offers a more convenient alternative to the traditional Weygand method, potentially streamlining peptide synthesis processes. []
Q2: Is there any spectroscopic data available for p-Methoxybenzyl carbazate in the research?
A2: Unfortunately, the research article [] primarily focuses on the synthesis method and does not delve into the detailed spectroscopic characterization of p-Methoxybenzyl carbazate.
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